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Compound of Interest

Compound Name: Chm-fubiata

Cat. No.: B10855701 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Chm-fubiata. Given that Chm-fubiata is an analytical reference standard structurally similar

to known synthetic cannabinoids, and comprehensive toxicological data is not available, a

highly cautious approach is mandated.[1] The following procedures are designed to minimize

exposure risk and ensure a safe laboratory environment.

Hazard Assessment and Chemical Properties
While one Safety Data Sheet (SDS) for Chm-fubiata does not classify it as a hazardous

substance under the Globally Harmonized System (GHS), a structurally similar compound, CH-

FUBIATA, is classified as harmful if swallowed and very toxic to aquatic life.[2] Furthermore,

another related synthetic cannabinoid, ADB-FUBIATA, is suspected of damaging fertility or the

unborn child and is also harmful if swallowed.[3] Due to these factors and the limited safety

data on Chm-fubiata itself, it must be handled as a potentially potent and hazardous

substance.

Chemical and Physical Properties of Chm-fubiata
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Property Value Reference

Formal Name

N-(cyclohexylmethyl)-1-[(4-

fluorophenyl)methyl]-1H-

indole-3-acetamide

[1]

CAS Number 922092-52-2

Molecular Formula C₂₄H₂₇FN₂O

Molecular Weight 378.5 g/mol

Appearance A crystalline solid

Purity ≥98%

Solubility
DMF: 30 mg/ml, DMSO: 30

mg/ml, Ethanol: 10 mg/ml

Stability ≥ 4 years

Personal Protective Equipment (PPE)
A multi-layered PPE approach is required to prevent dermal, ocular, and respiratory exposure.

The following PPE is mandatory when handling Chm-fubiata in any form (solid or in solution).

Recommended PPE for Handling Chm-fubiata
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Body Part Required PPE
Specifications and
Rationale

Hands
Double Gloving (Inner and

Outer)

Inner Glove: Nitrile. Outer

Glove: Chemically resistant

gloves (e.g., neoprene or

nitrile). Disposable nitrile

gloves offer limited protection

and should be changed

immediately upon contact with

the chemical. Double gloving

provides an additional layer of

protection against potential

tears or rapid permeation.

Eyes/Face
Safety Goggles and Face

Shield

Safety goggles that meet ANSI

Z.87.1 standards are the

minimum requirement. A face

shield must be worn over

safety goggles to protect

against splashes when

working with solutions or any

procedure that could generate

aerosols.

Body Dedicated Laboratory Coat

A buttoned, long-sleeved

laboratory coat made of a low-

permeability material. This coat

should be dedicated to work

with potent compounds and

laundered professionally.

Respiratory NIOSH-approved Respirator For handling the solid

compound or when there is a

risk of aerosolization, a

NIOSH-approved N95

respirator or higher is required.

All respirator use must be in

accordance with a
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documented respiratory

protection program, including

fit testing and medical

clearance.

Feet Closed-toe Shoes
Shoes that fully cover the feet

are required.

Experimental Workflow and Handling Procedures
All handling of Chm-fubiata must be conducted within a certified chemical fume hood to

minimize inhalation exposure.

Step-by-Step Handling Protocol:

Preparation:

Ensure the chemical fume hood is functioning correctly.

Cover the work surface with absorbent, disposable bench paper.

Assemble all necessary equipment and reagents before introducing Chm-fubiata.

Don all required PPE as specified in the table above.

Weighing (Solid Compound):

Perform all weighing operations within the fume hood.

Use a dedicated, labeled weigh boat.

Handle the container of Chm-fubiata with care to avoid generating dust.

Solution Preparation:

Add the solvent to the vessel containing the weighed Chm-fubiata slowly to avoid

splashing.
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Cap the vessel securely before mixing.

Post-Handling:

Decontaminate all surfaces within the fume hood.

Carefully remove outer gloves and dispose of them as hazardous waste.

Remove the laboratory coat and hang it in a designated area.

Remove inner gloves and dispose of them as hazardous waste.

Wash hands thoroughly with soap and water.

Logical Workflow for PPE Selection and Use
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Preparation Phase

PPE Donning

Chemical Handling

Post-Handling & Disposal

Start: Handling Chm-fubiata

Assess Task:
Solid or Solution Handling?

Don Base PPE:
Lab Coat, Closed-toe Shoes

Don Double Gloves:
Inner and Outer Nitrile/Neoprene

Don Eye & Face Protection:
Safety Goggles & Face Shield

Don NIOSH-approved Respirator
(if handling solid or risk of aerosol)

Conduct all work in
Chemical Fume Hood

Decontaminate Work Area

Doff PPE in correct order

Dispose of all waste as
Hazardous Chemical Waste

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: Workflow for PPE selection and use when handling Chm-fubiata.
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Disposal Plan
All waste generated from handling Chm-fubiata, including contaminated PPE, weigh boats,

bench paper, and excess solutions, must be treated as hazardous chemical waste.

Waste Management Protocol:

Segregation:

Segregate Chm-fubiata waste from other chemical waste streams to avoid accidental

reactions.

Keep solid and liquid waste in separate, clearly labeled containers.

Containment:

Use robust, leak-proof containers with screw-top lids for all Chm-fubiata waste. Do not fill

liquid waste containers beyond 80% capacity.

All waste containers must be stored in secondary containment to prevent spills.

Labeling:

Label all waste containers clearly with "Hazardous Waste," the full chemical name "Chm-
fubiata," and the approximate concentration and quantity. Do not use abbreviations or

chemical formulas.

Disposal:

Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)

office. Do not dispose of any Chm-fubiata waste down the drain or in regular trash.

Empty containers that held Chm-fubiata must be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste.

By adhering to these stringent safety protocols, researchers can minimize the risks associated

with handling this potent research chemical. Always consult your institution's specific safety

guidelines and EHS department for any additional requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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